Cas no 352276-28-9 ((3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol)

• Product Name: (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol
• CAS No: 352276-28-9
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 67802
• PubChem ID: 10425274
• Update Time: 2025-05-30

(3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,5R,6aS)-4-((R)-3-Hydroxy-5-phenylpentyl)hexahydro-2H-cyclopenta[b]furan-2,5-diol
• (3aR,4R,5R,6aS)-Hexahydro-4-[(3R)-3-hydroxy-5-phenylpentyl]-2H-cyclopenta[b]furan-2,5-diol
• (3AR,4R,5R,6aS)-4-((R)-3-Hydroxy-5-phenylpentyl)-hexahydro-2H-cyclopenta[b]furan-2,5-diol
• (3aR,4R,5R,6aS)-4-[(3R)-3-hydroxy-5-phenylpentyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]furan-2,5-diol
• Latanoprost Lactol
• Y0238
• (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol
• AC-37061
• SR-01000946577-1
• SCHEMBL5389784
• RDWZBWVDSHTXLT-ODHFDHEPSA-N
• SR-01000946577
• 352276-28-9
• DTXSID40439754
• AKOS016006444
• CPA27628
• HMS3649I21
• (3aR,4R,5R,6aS)-4-[(3R)-3-hydroxy-5-phenylpentyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]uran-2,5-diol
• (3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(3R)-5-phenyl-3-hydroxypentyl]-2H-cyclopenta[b]furan-2-ol
• CHEBI:185859

• MDL： MFCD05865276
• Inchi： 1S/C18H26O4/c19-13(7-6-12-4-2-1-3-5-12)8-9-14-15-10-18(21)22-17(15)11-16(14)20/h1-5,13-21H,6-11H2/t13-,14+,15+,16+,17-,18?/m0/s1
• InChI Key： RDWZBWVDSHTXLT-ODHFDHEPSA-N
• SMILES： O1C(C[C@H]2[C@@H]1C[C@H]([C@@H]2CC[C@H](CCC1C=CC=CC=1)O)O)O

Computed Properties

• Exact Mass: 306.18300
• Monoisotopic Mass: 306.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.207
• PSA: 69.92000
• LogP: 1.86460

(3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol

Comprehensive Analysis of (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol (CAS No. 352276-28-9)

The compound (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol (CAS No. 352276-28-9) is a structurally complex molecule that has garnered significant interest in the fields of medicinal chemistry and pharmacology. Its unique stereochemistry and functional groups make it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with the growing demand for targeted drug delivery and precision medicine.

One of the most frequently searched questions related to this compound is: "What are the biological activities of (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol?" Preliminary studies suggest that its hydroxyl and phenyl groups may contribute to its interaction with enzymes and receptors, potentially offering anti-inflammatory or neuroprotective effects. This aligns with current trends in natural product-derived therapeutics, as consumers increasingly seek alternatives to synthetic drugs.

The synthesis of 352276-28-9 involves sophisticated techniques such as asymmetric catalysis and stereoselective reactions, which are hot topics in organic chemistry. Its cyclopentabfuran core structure is particularly noteworthy, as similar frameworks are found in bioactive natural products. This has led to discussions about its potential as a scaffold for drug development, especially in the context of cancer research and metabolic disorders.

Another area of interest is the compound's pharmacokinetic properties. Users often search for terms like "bioavailability of (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol" and "metabolic stability." While comprehensive data is still emerging, early research indicates that its polar functional groups may enhance solubility, a critical factor in drug formulation. This is particularly relevant given the pharmaceutical industry's focus on improving oral drug delivery systems.

From an industrial perspective, the demand for high-purity 352276-28-9 is rising, driven by its potential applications in biopharmaceuticals and cosmeceuticals. Manufacturers are investing in advanced purification technologies to meet stringent quality standards, reflecting broader trends in green chemistry and sustainable synthesis. Consumers and researchers alike are keen to understand its safety profile, with searches often including terms like "toxicity studies" and "regulatory status."

In summary, (3aR,4R,5R,6aS)-Hexahydro-4-(3R)-3-hydroxy-5-phenylpentyl-2H-cyclopentabfuran-2,5-diol represents a fascinating intersection of chemistry and biology. Its multifaceted properties make it a subject of ongoing research, particularly in the context of personalized medicine and innovative therapeutics. As scientific understanding deepens, this compound may well emerge as a key player in addressing some of the most pressing health challenges of our time.